Cas no 2228175-13-9 (1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine)

• Product Name: 1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine
• CAS No: 2228175-13-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6138933
• PubChem ID: 165766549
• Update Time: 2025-06-11

1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine
• 2228175-13-9
• EN300-1773538
• 1-{2-[3-(methoxymethyl)furan-2-yl]propan-2-yl}cyclopropan-1-amine

• Inchi： 1S/C12H19NO2/c1-11(2,12(13)5-6-12)10-9(8-14-3)4-7-15-10/h4,7H,5-6,8,13H2,1-3H3
• InChI Key： OONLHSPFFOXUIP-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.4Ų

Additional information on 1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228175-13-9 and Product Name: 1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine

The compound identified by the CAS number 2228175-13-9 and the product name 1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular biology. The intricate architecture of this compound, featuring a cyclopropane ring linked to a furan moiety, makes it a subject of interest for researchers exploring novel pharmacophores.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating furan derivatives. The presence of a methoxymethyl group in the furan ring enhances the compound's reactivity and functionalization possibilities, making it a versatile scaffold for further chemical modifications. This feature is particularly valuable in the development of small-molecule inhibitors targeting specific biological pathways.

The cyclopropane ring in 1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine introduces additional rigidity to the molecular structure, which can influence its binding affinity and selectivity when interacting with biological targets. Such structural motifs are often employed in drug design to optimize pharmacokinetic properties, including solubility and metabolic stability. The combination of these elements suggests that this compound may exhibit promising activities in therapeutic contexts.

In the realm of academic research, this compound has been explored for its potential role in modulating enzyme activity and cellular signaling pathways. For instance, studies have indicated that derivatives of this class may interact with enzymes involved in inflammation and cancer progression. The furan moiety, known for its ability to engage in hydrogen bonding and π-stacking interactions, provides a favorable foundation for designing molecules with high binding affinity.

The methoxymethyl substituent further enhances the compound's potential as a pharmacological tool by introducing an electron-donating group that can influence electronic properties and reactivity. This feature is particularly useful in fine-tuning the molecule's interaction with biological targets, ensuring optimal pharmacological efficacy. Researchers have leveraged such structural features to develop novel compounds with improved therapeutic profiles.

From a synthetic chemistry perspective, 1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine exemplifies the sophistication of modern organic synthesis techniques. The integration of multiple functional groups into a single molecular framework requires meticulous planning and execution. Advances in catalytic methods and asymmetric synthesis have enabled chemists to construct complex molecules with high precision, facilitating the development of innovative drug candidates.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in the discovery and development of novel heterocyclic compounds due to their diverse biological activities. The structural features of 1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine make it a valuable candidate for further optimization through structure-based drug design approaches. Such efforts aim to identify molecules with enhanced potency, selectivity, and safety profiles.

Future research directions may focus on exploring the compound's interactions with specific proteins and enzymes using computational modeling techniques. Molecular docking studies can provide insights into binding modes and potential side effects, guiding rational modifications for improved pharmacological properties. Additionally, experimental validation through biochemical assays will be essential to confirm computational predictions and assess biological activity.

The integration of interdisciplinary approaches, combining organic chemistry, medicinal chemistry, and computational biology, is crucial for maximizing the therapeutic potential of this compound. Collaborative efforts between academia and industry can accelerate the translation of laboratory findings into clinical applications. Such partnerships are essential for advancing drug discovery initiatives and addressing unmet medical needs.

In conclusion, 1-{2-3-(methoxymethyl)furan-2-ylpropan-2-yl}cyclopropan-1-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future advancements in chemical biology and drug development.